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Compound of Interest

Compound Name: 8-Chloro-4-iodoquinoline

Cat. No.: B13468607

Get Quote

Executive Summary
8-Chloro-4-iodoquinoline (CAS: Not widely listed; analog 4-chloro-8-iodo is CAS 49713-55-5)

is a dual-halogenated heteroaromatic building block. Its value lies in the orthogonal reactivity of

its two halogen substituents. The C4-iodine atom is highly labile toward Palladium-catalyzed

cross-coupling (oxidative addition), while the C8-chlorine atom remains inert under mild

conditions, serving as a "latent" handle for subsequent derivatization or as a lipophilic

modulator to improve pharmacokinetic profiles. This guide outlines the structural properties,

synthesis, and protocols for exploiting this regioselectivity.

Chemical Structure & Physical Properties[1][2][3]
The molecule consists of a quinoline bicyclic core substituted with a chlorine atom at the 8-

position (benzene ring) and an iodine atom at the 4-position (pyridine ring).
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Property Value / Description Note

Formula C₉H₅ClIN

Molecular Weight 289.50 g/mol

Appearance Off-white to pale yellow solid
Typical for halogenated

quinolines

Predicted LogP ~3.5 - 3.8
Highly lipophilic due to di-

halogenation

Solubility
DMSO, DMF, DCM,

Chloroform

Poor solubility in

water/alcohols

Topological Polar Surface Area ~12.9 Å² Pyridine nitrogen contribution

H-Bond Donors/Acceptors 0 / 1

Structural Analysis[6]
Electronic Environment: The C4 position is para to the quinoline nitrogen. The electron-

withdrawing nature of the nitrogen makes C4 highly electrophilic, facilitating nucleophilic

aromatic substitution (

) and oxidative addition by Pd(0).

Steric Environment: The C8-chlorine introduces steric bulk near the quinoline nitrogen, which

can influence metal chelation (if converted to 8-hydroxyquinoline) or binding affinity in kinase

pockets.

Synthetic Accessibility
The most robust route to 8-chloro-4-iodoquinoline proceeds from the commercially available

8-chloro-4-hydroxyquinoline (8-chloroquinolin-4-ol).

Synthesis Workflow
Activation: Conversion of the 4-hydroxy group to a 4-chloro group using phosphoryl chloride

(
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).

Halogen Exchange: Conversion of the 4-chloro group to the 4-iodo group using a

Finkelstein-type reaction (NaI/HI).

8-Chloro-4-hydroxyquinoline
(CAS 57797-97-4)

Step 1: Chlorination
(POCl3, Reflux) 4,8-Dichloroquinoline Step 2: Iodination

(NaI, HI/MeCN or AcCl) 8-Chloro-4-iodoquinoline

Click to download full resolution via product page

Figure 1: Synthetic pathway from commercial precursors to the target scaffold.[1][2]

Regioselectivity & Reactivity
The core utility of this scaffold is the reactivity difference between the C4-I and C8-Cl bonds.

Mechanistic Basis[6][9][10][11]
Bond Dissociation Energy (BDE):

(~65 kcal/mol) is significantly weaker than

(~95 kcal/mol).

Electronic Activation: The C4 position is electron-deficient (pyridine ring), stabilizing the Pd(II)

intermediate during oxidative addition. The C8 position is on the electron-rich benzene ring

and is less reactive.

Reaction Map
This allows for Sequential Cross-Coupling:

Reaction A (Mild): Suzuki-Miyaura coupling at C4 (Room Temp/Mild Heat).

Reaction B (Harsh): Buchwald-Hartwig or Suzuki coupling at C8 (High Temp, Specialized

Ligands).
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8-Chloro-4-iodoquinoline

Path A: C4-Selective Coupling
(Suzuki, Sonogashira)

 Pd(PPh3)4, Na2CO3
 60°C (Fast)

4-Aryl-8-chloroquinoline

Path B: C8 Functionalization
(Requires Buchwald/Special Ligands)

 Pd2(dba)3, XPhos
 100°C (Slow)

4,8-Diarylquinoline
(Library Generation)

Click to download full resolution via product page

Figure 2: Sequential functionalization strategy exploiting halogen reactivity differences.

Experimental Protocols
Protocol A: Synthesis of 8-Chloro-4-iodoquinoline
Objective: Convert 4,8-dichloroquinoline to 8-chloro-4-iodoquinoline. Note: This protocol

assumes the starting material 4,8-dichloroquinoline has been prepared via standard POCl3

chlorination of 8-chloro-4-hydroxyquinoline.

Reagents: 4,8-Dichloroquinoline (1.0 eq), Sodium Iodide (NaI, 5.0 eq), Acetyl Chloride (1.0

eq), Acetonitrile (MeCN, anhydrous).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13468607/docs?utm_src=pdf-body-img#technical-whitepaper-8-chloro-4-iodoquinoline-as-a-privileged-scaffold
https://www.benchchem.com/product/b13468607/docs?utm_src=pdf-body#technical-whitepaper-8-chloro-4-iodoquinoline-as-a-privileged-scaffold
https://www.benchchem.com/product/b13468607/docs?utm_src=pdf-body#technical-whitepaper-8-chloro-4-iodoquinoline-as-a-privileged-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13468607?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Suspend 4,8-dichloroquinoline and NaI in dry MeCN under Argon.

Add Acetyl Chloride dropwise (generates HI in situ).

Reflux the mixture for 16–24 hours. Monitor by TLC (the iodo product is typically less

polar).

Quench: Cool to RT, pour into ice water containing

(sodium thiosulfate) to remove excess iodine (yellow/brown color disappears).

Isolation: Extract with Ethyl Acetate (3x), wash with brine, dry over

, and concentrate.[3]

Purification: Recrystallization from Ethanol or Flash Chromatography (Hexane/EtOAc).

Protocol B: Regioselective Suzuki Coupling (C4-
Arylation)
Objective: Selectively couple an aryl boronic acid to the C4 position without touching the C8-Cl.

Reagents: 8-Chloro-4-iodoquinoline (1.0 eq), Aryl Boronic Acid (1.1 eq),

(0.05 eq),

(2.0 eq, 2M aq. solution), DME or Dioxane.

Procedure:

Degas solvents with Nitrogen/Argon for 15 mins.

Combine reactants and catalyst in a sealed tube.

Heat to 60–80°C for 2–4 hours. Critical: Do not exceed 90°C to avoid activation of the C8-

chloride.

Workup: Dilute with water, extract with DCM.
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Validation:

NMR will show the disappearance of the C4-H signal (if comparing to de-iodinated
byproduct) or the shift of adjacent protons. The C8-Cl moiety remains intact.

Applications in Drug Discovery[13]
Kinase Inhibition
The 4-substituted quinoline core is a bioisostere of the quinazoline core found in EGFR

inhibitors (e.g., Gefitinib). The 8-chloro group provides a lipophilic handle that can occupy

hydrophobic pockets in the ATP-binding site, improving potency and selectivity.

Antimalarial Agents
Quinoline derivatives are historical pillars of antimalarial therapy (Chloroquine).[2][4] The 8-

chloro-4-iodo scaffold allows for the rapid synthesis of "reversed" chloroquine analogs or hybrid

molecules where the side chain is introduced via C4-coupling rather than

.

Metal Chelation (Neuroprotection)
Hydrolysis of the 8-chloro group (under harsh conditions) or starting with 8-hydroxy derivatives

allows for the creation of Clioquinol analogs. These are investigated for Alzheimer's disease

due to their ability to chelate Cu/Zn ions and prevent amyloid plaque aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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